Cas no 70785-26-1 (N-(4-methylphenyl)-1,3-benzothiazol-2-amine)

• Product Name: N-(4-methylphenyl)-1,3-benzothiazol-2-amine
• CAS No: 70785-26-1
• MF: C₁₄H₁₂N₂S
• MW: 240.323481559753
• CID: 1746326
• PubChem ID: 640711
• Update Time: 2025-04-21

N-(4-methylphenyl)-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-methylphenyl)-1,3-benzothiazol-2-amine
• N-(p-tolyl)benzo[d]thiazol-2-amine
• 2-p-toluidinobenzothiazole
• CTK5D2978
• N-p-tolylbenzo[d]thiazol-2-amine
• AC1LD1AX
• benzothiazol-2-yl-p-tolyl-amine
• AC1Q2MJZ
• N-para-tolylbenzo[d]thiazol-2-amine
• 2-(4-methylanilino)benzothiazole
• HMS2559J13
• AG-G-76657
• 2-(4'-methylphenyl)aminobenzothiazole
• SMR000264356
• EN300-12848
• CS-0232752
• AB00554692-02
• AE-484/32867043
• SR-01000118218-1
• STL281942
• SR-01000118218
• DTXSID80348795
• CHEMBL1425131
• InChI=1/C14H12N2S/c1-10-6-8-11(9-7-10)15-14-16-12-4-2-3-5-13(12)17-14/h2-9H,1H3,(H,15,16
• MFCD01830676
• AKOS001074747
• SCHEMBL1821678
• Z85923122
• G21382
• 2-benzothiazolamine, N-(4-methylphenyl)-
• MLS000417133
• 70785-26-1

• MDL： MFCD01830676
• Inchi： 1S/C14H12N2S/c1-10-6-8-11(9-7-10)15-14-16-12-4-2-3-5-13(12)17-14/h2-9H,1H3,(H,15,16)
• InChI Key： BZPQYMXZWLYUEY-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC=CC1=2)NC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 240.07226
• Monoisotopic Mass: 240.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• PSA: 24.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles